Cas no 898772-74-2 ((2-Cyclohexyl)ethyl 5-(1,3-dioxolan-2-yl)-2-thienyl ketone)

• Product Name: (2-Cyclohexyl)ethyl 5-(1,3-dioxolan-2-yl)-2-thienyl ketone
• CAS No: 898772-74-2
• MF: C₁₆H₂₂O₃S
• MW: 294.409083843231
• MDL: MFCD07699102
• CID: 872096
• PubChem ID: 24723464
• Update Time: 2025-05-24

(2-Cyclohexyl)ethyl 5-(1,3-dioxolan-2-yl)-2-thienyl ketone Chemical and Physical Properties

Names and Identifiers

• (2-CYCLOHEXYL)ETHYL 5-(1,3-DIOXOLAN-2-YL)-2-THIENYL KETONE
• 3-cyclohexyl-1-[5-(1,3-dioxolan-2-yl)thiophen-2-yl]propan-1-one
• (2-CYCLOHEXYL)ETHYL5-(1,3-DIOXOLAN-2-YL)-2-THIENYLKETONE
• DTXSID70641904
• 898772-74-2
• MFCD07699102
• AKOS016018647
• (2-Cyclohexyl)ethyl 5-(1,3-dioxolan-2-yl)-2-thienyl ketone

• MDL： MFCD07699102
• Inchi： 1S/C16H22O3S/c17-13(7-6-12-4-2-1-3-5-12)14-8-9-15(20-14)16-18-10-11-19-16/h8-9,12,16H,1-7,10-11H2
• InChI Key： VDRLONBAGVUQFD-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1C(CCC1CCCCC1)=O)C1OCCO1

Computed Properties

• Exact Mass: 294.12900
• Monoisotopic Mass: 294.12896573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 63.8Ų

Experimental Properties

• PSA: 63.77000
• LogP: 4.33670

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on (2-Cyclohexyl)ethyl 5-(1,3-dioxolan-2-yl)-2-thienyl ketone

Comprehensive Overview of (2-Cyclohexyl)ethyl 5-(1,3-dioxolan-2-yl)-2-thienyl ketone (CAS No. 898772-74-2)

The compound (2-Cyclohexyl)ethyl 5-(1,3-dioxolan-2-yl)-2-thienyl ketone (CAS No. 898772-74-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structural features, including the thienyl ketone moiety and the dioxolane ring, make it a versatile intermediate for synthesizing complex molecules. Researchers are particularly interested in its potential applications in drug discovery, where its cyclohexyl and thiophene components contribute to enhanced bioavailability and target specificity.

In recent years, the demand for high-purity ketone derivatives like (2-Cyclohexyl)ethyl 5-(1,3-dioxolan-2-yl)-2-thienyl ketone has surged due to their role in developing next-generation therapeutics. This compound’s CAS No. 898772-74-2 is frequently searched in academic and industrial databases, reflecting its relevance in organic synthesis and medicinal chemistry. Its dioxolane-protected aldehyde functionality also makes it valuable for click chemistry applications, a trending topic in bioconjugation studies.

From a structural perspective, the thienyl ketone group in this compound offers excellent electronic properties, which are critical for designing photoactive materials. This aligns with the growing interest in organic electronics, such as OLEDs and solar cells, where heterocyclic ketones play a pivotal role. The cyclohexyl ethyl side chain further enhances solubility, a key factor in formulation development for both pharmaceuticals and advanced materials.

Another hot topic linked to this compound is its potential in green chemistry. Researchers are exploring sustainable synthesis routes for 898772-74-2 to minimize environmental impact. Questions like “How to optimize the yield of (2-Cyclohexyl)ethyl 5-(1,3-dioxolan-2-yl)-2-thienyl ketone?” or “What catalysts improve its stereoselectivity?” are commonly searched, highlighting the compound’s technical challenges and opportunities.

In summary, (2-Cyclohexyl)ethyl 5-(1,3-dioxolan-2-yl)-2-thienyl ketone (CAS No. 898772-74-2) is a multifaceted compound with broad applications in drug development, material science, and sustainable chemistry. Its unique structure and functional groups continue to inspire innovation across scientific disciplines, making it a subject of ongoing research and commercial interest.